(2Z)-3-oxo-2-[4-(propan-2-yl)benzylidene]-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate

Specification

• Molecular Formula: C24H19FO5S
• Molecular Weight: 438.5 g/mol
• IUPAC Name: [(2Z)-3-oxo-2-[(4-propan-2-ylphenyl)methylidene]-1-benzofuran-6-yl] 4-fluorobenzenesulfonate
• Standard InChI: InChI=1S/C24H19FO5S/c1-15(2)17-5-3-16(4-6-17)13-23-24(26)21-12-9-19(14-22(21)29-23)30-31(27,28)20-10-7-18(25)8-11-20/h3-15H,1-2H3/b23-13-
• Standard InChI Key: ONROZUZEQWWBJL-QRVIBDJDSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s molecular formula is C₂₄H₁₉FO₅S, with a molar mass of 438.5 g/mol. Its IUPAC name, [(2Z)-3-oxo-2-[(4-propan-2-ylphenyl)methylidene]-1-benzofuran-6-yl] 4-fluorobenzenesulfonate, reflects its Z-configuration at the benzylidene double bond and the spatial arrangement of substituents. Key structural features include:

• Benzofuran core: A bicyclic system comprising fused benzene and furan rings.

• 4-Propan-2-ylbenzylidene group: An isopropyl-substituted aromatic ring conjugated via a double bond to the benzofuran oxygen.

• 4-Fluorobenzenesulfonate moiety: A sulfonate ester linked to the benzofuran’s 6-position, with a fluorine atom para to the sulfonate group.

The Z-configuration ensures optimal orbital overlap between the benzylidene group and the benzofuran system, influencing electronic delocalization and reactivity.

Table 1: Key Molecular Properties

Property	Value/Descriptor
Molecular Formula	C<sub>24</sub>H<sub>19</sub>FO<sub>5</sub>S
Molecular Weight	438.5 g/mol
IUPAC Name	[(2Z)-3-oxo-2-[(4-propan-2-ylphenyl)methylidene]-1-benzofuran-6-yl] 4-fluorobenzenesulfonate
CAS Number	929505-63-5 (analog)
SMILES	CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F

Electronic and Steric Effects

The 4-fluorobenzenesulfonate group introduces strong electron-withdrawing effects via the sulfonate (-SO₃) and fluorine substituents, polarizing the benzofuran system and enhancing electrophilic reactivity at the carbonyl oxygen. Conversely, the 4-propan-2-ylbenzylidene group provides steric bulk and moderate electron-donating capacity, creating a push-pull electronic environment that stabilizes charge-transfer interactions.

Synthesis and Characterization

Synthetic Pathways

Synthesis typically involves a multi-step sequence:

• Benzofuran Core Formation:

  • Condensation of substituted phenols with α,β-unsaturated ketones under acidic conditions yields the benzofuran scaffold.

• Benzylidene Introduction:

  • Aldol condensation between the benzofuran’s ketone and 4-isopropylbenzaldehyde in the presence of piperidine generates the Z-configured benzylidene derivative.

• Sulfonation:

  • Reaction with 4-fluorobenzenesulfonyl chloride in anhydrous dichloromethane, catalyzed by triethylamine, installs the sulfonate ester.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield (%)
Benzofuran formation	H<sub>2</sub>SO<sub>4</sub>, 110°C, 6h	65
Benzylidene addition	4-Isopropylbenzaldehyde, piperidine	78
Sulfonation	4-FluoroBSCl, Et<sub>3</sub>N, DCM, 0°C	82

Analytical Characterization

• NMR Spectroscopy: ¹H NMR (CDCl₃) displays characteristic signals: δ 8.2 (s, 1H, furan H), 7.8–7.6 (m, 4H, sulfonate aryl), 2.9 (septet, 1H, isopropyl CH).

• IR Spectroscopy: Strong bands at 1730 cm^-1 (C=O), 1360 cm^-1 (S=O), and 1220 cm^-1 (C-F).

• Mass Spectrometry: ESI-MS shows a molecular ion peak at m/z 438.5 [M+H]⁺.

Biological Activities and Applications

Materials Science Applications

The sulfonate group enhances solubility in polar aprotic solvents (e.g., DMSO, DMF), making the compound a candidate for:

• Polymer Modification: As a crosslinking agent in sulfonated polyether ether ketone (SPEEK) membranes for fuel cells.

• Organic Electronics: Electron-deficient benzofuran cores serve as n-type semiconductors in OLEDs.

Future Research Directions

Mechanistic Studies

• Target Identification: High-throughput screening against kinase libraries (e.g., EGFR, VEGFR) to elucidate molecular targets.

• Metabolic Stability: In vitro assays using hepatic microsomes to assess cytochrome P450 interactions.

Therapeutic Optimization

• Structure-Activity Relationships (SAR): Modifying the isopropyl group to cyclopropyl or tert-butyl to enhance lipophilicity and blood-brain barrier penetration.

• Prodrug Development: Masking the sulfonate as a tert-butyl ester to improve oral bioavailability.